Cas no 2171672-46-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid
• CAS No: 2171672-46-9
• MF: C₂₂H₂₂F₂N₂O₅
• MW: 432.417293071747
• CID: 5958387
• PubChem ID: 165814643
• Update Time: 2025-11-01

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid
• 2171672-46-9
• EN300-1486888
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4,4-difluorobutanoic acid

• Inchi： 1S/C22H22F2N2O5/c23-19(24)11-18(21(28)29)26-20(27)9-10-25-22(30)31-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-19H,9-12H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： GUFNCLINTHHZEZ-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 432.14967813g/mol
• Monoisotopic Mass: 432.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid

Synthesis, Properties, and Applications of 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic Acid (CAS No. 2171672-46-9)

The compound 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid (CAS No. 2171672–46–9) is a synthetically engineered organic molecule with a unique combination of functional groups. Its structure incorporates a (9H-fluoren-methoxycarbonyl) amino moiety linked to a propanamide group and a difluoro-substituted butanoic acid scaffold. This configuration positions it as a valuable intermediate in chemical biology, particularly in the design of bioactive molecules and drug delivery systems. Recent advancements in peptide synthesis and fluorinated drug development highlight its potential in addressing unmet clinical needs.

Structurally, the molecule features an N-terminal Fmoc group, which is widely recognized for its role as a protecting group during solid-phase peptide synthesis (SPPS). The Fmoc (N-(fluorenylmethoxycarbonyl)) moiety temporarily blocks the amine functionality at position 3 of the propanamide chain, ensuring precise control over reaction pathways during multi-step syntheses. This protection strategy is critical for assembling complex oligopeptides with high purity and yield. The propanamide unit introduces flexibility and hydrogen bonding capacity, while the difluorobutanoate core contributes hydrophobicity and metabolic stability due to fluorine’s electron-withdrawing properties.

In terms of physicochemical properties, this compound exhibits notable thermal stability up to 150°C under inert conditions. Its solubility profile—readily soluble in polar aprotic solvents such as dimethylformamide (DMF) but sparingly soluble in aqueous media—aligns with its application in organic synthesis protocols requiring solvent polarity control. Spectroscopic data from recent studies confirm the presence of characteristic carbonyl stretches at ~1750 cm⁻¹ (vibrational spectroscopy) and fluorine NMR peaks at δ -85 ppm, validating its structural integrity for quality assurance purposes.

The synthesis of this compound has evolved significantly since its initial report in 2018. A groundbreaking method published in *Journal of Medicinal Chemistry* (vol. 65, issue 18) employs microwave-assisted coupling between Fmoc-amino propanoic acid derivatives and difluoro substituted butyric acids. This approach reduces reaction time by 60% compared to conventional methods while achieving >98% purity through silica gel chromatography optimization. The use of environmentally benign solvents like ethyl acetate instead of chlorinated reagents further enhances its sustainability profile—a critical factor for modern pharmaceutical manufacturing.

In biological systems, the compound’s fluorinated backbone demonstrates enhanced pharmacokinetic properties compared to non-fluorinated analogs. A 2023 study by Smith et al., published in *ACS Medicinal Chemistry Letters*, revealed that substituting hydrogen atoms with fluorine at the butanoate’s α-position significantly improves metabolic stability by hindering enzymatic cleavage sites. This finding supports its utility as a scaffold for developing orally bioavailable drugs targeting cytochrome P450-sensitive pathways.

The molecule’s dual functional groups enable versatile applications in drug design strategies such as click chemistry and bioconjugation techniques. Researchers at Stanford University recently utilized it to create fluorescently labeled peptides via copper-free azide–alkyne cycloaddition reactions (JACS Au*, vol. 3*). The Fmoc group was selectively deprotected using mild piperidine solutions before conjugation with alkyne-functionalized dyes without compromising peptide integrity—a process critical for real-time cellular imaging studies.

In therapeutic development contexts, this compound serves as an ideal precursor for constructing peptidomimetics targeting protein–protein interactions (PPIs). A collaborative study between Merck KGaA and ETH Zurich demonstrated that incorporating fluorinated side chains into peptide backbones improves binding affinity by up to threefold through optimized hydrophobic interactions (*Nature Communications*, vol. 14). Such improvements are pivotal for overcoming challenges associated with low bioavailability commonly observed in PPI inhibitors.

Advanced computational modeling further underscores its potential utility. Density functional theory (DFT) calculations conducted by researchers at MIT predict favorable interactions with serine protease active sites when incorporated into tripeptide sequences (*Journal of Chemical Information and Modeling*, vol. 63). The fluorine atoms’ ability to mimic carboxylic acid moieties while reducing steric hindrance suggests promising applications in designing next-generation anticoagulants or anti-inflammatory agents.

Eco-toxicological assessments indicate minimal environmental impact when handled according to standard laboratory protocols. Studies using OECD guidelines showed no significant cytotoxic effects on *Euglena gracilis* cultures at concentrations below 5 mM—a threshold well within typical synthetic usage parameters (*Green Chemistry*, vol. 25). This aligns with current industry trends prioritizing green chemistry principles during preclinical development stages.

Innovative applications are emerging in nanomedicine platforms where this compound is used to functionalize lipid nanoparticles (LNPs). A proof-of-concept study published in *Nano Today* demonstrated that attaching Fmoc-modified difluorinated acids to LNPs surfaces enhances cellular uptake efficiency by upregulating CD36 receptor binding affinity without compromising particle stability under physiological conditions (vol. 50).

Ongoing research focuses on leveraging its unique properties for targeted drug delivery systems combining pH-sensitive release mechanisms with fluorine-mediated membrane permeability enhancements (*Advanced Materials*, vol. 35*). Preliminary results show controlled release profiles within endosomal compartments—a breakthrough for improving intracellular delivery efficacy.

The compound’s role extends into analytical chemistry where it functions as a reference standard for liquid chromatography-mass spectrometry (LC/MS) quantification methods (*Analytica Chimica Acta*, vol. 1180*). Its distinct UV absorbance characteristics at λmax = 305 nm enable precise detection limits down to picomolar concentrations during metabolite screening procedures.

Clinical translation efforts are being explored through prodrug strategies where the Fmoc group acts as a biocompatible carrier molecule (*European Journal of Pharmaceutical Sciences*, vol. 188*). Upon enzymatic cleavage in vivo, the released active metabolite exhibits prolonged half-life compared to traditional small-molecule therapies due to reduced renal clearance rates caused by fluorine substitution effects.

Safety data compiled from recent toxicology studies indicate no mutagenic or teratogenic risks under recommended handling conditions (*Archives of Toxicology*, vol.*).* Its low volatility (vapor pressure = ~0 Pa@STP*) minimizes inhalation hazards during synthesis processes when compared to analogous compounds lacking fluorination.*

Synthetic scalability has been addressed through continuous flow reactor systems developed by Bristol Myers Squibb researchers (*Chemical Engineering Journal*, vol.*).* These systems achieve >95% conversion yields using immobilized catalysts that reduce waste generation—a significant step toward industrial-scale production adhering to EHS regulations.*